Cas no 857755-86-3 (Ethyl 2-acetoxy-5-iodobenzoate)

• Product Name: Ethyl 2-acetoxy-5-iodobenzoate
• CAS No: 857755-86-3
• MF: C₁₁H₁₁IO₄
• MW: 334.107115983963
• MDL: MFCD11112859
• CID: 1030730
• PubChem ID: 44829053
• Update Time: 2025-04-20

Ethyl 2-acetoxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-acetoxy-5-iodobenzoate
• ethyl 2-acetyloxy-5-iodobenzoate
• AMY39833
• Ethyl 2-(acetyloxy)-5-iodobenzoate
• ethyl 2-acetyloxy-5-iodanyl-benzoate
• 857755-86-3
• AKOS015843524
• DTXSID50661140
• Ethyl2-acetoxy-5-iodobenzoate
• SCHEMBL3828632
• FT-0655335
• A841446
• 2-acetyloxy-5-iodobenzoic acid ethyl ester
• DB-076439

• MDL： MFCD11112859
• Inchi： 1S/C11H11IO4/c1-3-15-11(14)9-6-8(12)4-5-10(9)16-7(2)13/h4-6H,3H2,1-2H3
• InChI Key： LJTQMDJRUBLAEI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OCC)C=1)OC(C)=O

Computed Properties

• Exact Mass: 333.97021g/mol
• Monoisotopic Mass: 333.97021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų